Cas no 2229171-02-0 (1-(5-nitrofuran-2-yl)cyclopentylmethanamine)
1-(5-nitrofuran-2-yl)cyclopentylmethanamine Chemical and Physical Properties
Names and Identifiers
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- 1-(5-nitrofuran-2-yl)cyclopentylmethanamine
- EN300-1813905
- 2229171-02-0
- [1-(5-nitrofuran-2-yl)cyclopentyl]methanamine
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- Inchi: 1S/C10H14N2O3/c11-7-10(5-1-2-6-10)8-3-4-9(15-8)12(13)14/h3-4H,1-2,5-7,11H2
- InChI Key: OHXCWXCEIBSBTQ-UHFFFAOYSA-N
- SMILES: O1C(=CC=C1C1(CN)CCCC1)[N+](=O)[O-]
Computed Properties
- Exact Mass: 210.10044231g/mol
- Monoisotopic Mass: 210.10044231g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 246
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 85Ų
1-(5-nitrofuran-2-yl)cyclopentylmethanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1813905-0.05g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 0.05g |
$1020.0 | 2023-09-19 | ||
| Enamine | EN300-1813905-0.1g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 0.1g |
$1068.0 | 2023-09-19 | ||
| Enamine | EN300-1813905-0.25g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 0.25g |
$1117.0 | 2023-09-19 | ||
| Enamine | EN300-1813905-0.5g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 0.5g |
$1165.0 | 2023-09-19 | ||
| Enamine | EN300-1813905-1.0g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 1g |
$1214.0 | 2023-05-23 | ||
| Enamine | EN300-1813905-2.5g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 2.5g |
$2379.0 | 2023-09-19 | ||
| Enamine | EN300-1813905-5.0g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 5g |
$3520.0 | 2023-05-23 | ||
| Enamine | EN300-1813905-10.0g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 10g |
$5221.0 | 2023-05-23 | ||
| Enamine | EN300-1813905-1g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 1g |
$1214.0 | 2023-09-19 | ||
| Enamine | EN300-1813905-5g |
[1-(5-nitrofuran-2-yl)cyclopentyl]methanamine |
2229171-02-0 | 5g |
$3520.0 | 2023-09-19 |
1-(5-nitrofuran-2-yl)cyclopentylmethanamine Related Literature
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Bruce Parkinson Energy Environ. Sci., 2010,3, 509-511
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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4. Fe3O4/Au/Fe3O4 nanoflowers exhibiting tunable saturation magnetization and enhanced bioconjugationFeng Shi,Kunping Yan,Mingli Peng,Xiao Cheng,Yanling Luo,Xuemei Chen,V. A. L. Roy,Zuankai Wang Nanoscale, 2012,4, 747-751
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Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
Additional information on 1-(5-nitrofuran-2-yl)cyclopentylmethanamine
1-(5-Nitrofuran-2-yl)cyclopentylmethanamine: A Comprehensive Overview
The compound 1-(5-nitrofuran-2-yl)cyclopentylmethanamine, identified by the CAS number 2229171-02-0, is a fascinating molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines a cyclopentane ring with a furan moiety and an amine group. The presence of the nitro group on the furan ring introduces interesting electronic properties, making this compound a valuable subject for research in organic synthesis, drug discovery, and material science.
Recent studies have highlighted the importance of 1-(5-nitrofuran-2-yl)cyclopentylmethanamine in the development of novel therapeutic agents. The nitrofuran group is known for its ability to participate in various redox reactions, which can be exploited in designing drugs targeting specific biological pathways. For instance, researchers have explored the potential of this compound as an anti-inflammatory agent due to its ability to modulate key enzymes involved in inflammatory responses. Additionally, its cyclopentane ring provides structural stability, enhancing its suitability for use in complex biological environments.
The synthesis of 1-(5-nitrofuran-2-yl)cyclopentylmethanamine has been optimized through advanced organic chemistry techniques. Modern methodologies, such as microwave-assisted synthesis and catalytic cross-coupling reactions, have enabled chemists to produce this compound with high yield and purity. These advancements not only facilitate research but also pave the way for large-scale production if required for industrial applications.
In terms of pharmacokinetics, 1-(5-nitrofuran-2-yl)cyclopentylmethanamine has shown promising results in preclinical studies. Its ability to penetrate cellular membranes efficiently suggests potential utility in targeting intracellular pathogens or delivering therapeutic payloads to specific cellular compartments. Furthermore, its metabolic stability has been evaluated, revealing that it undergoes minimal degradation under physiological conditions, which is a critical factor for drug candidates.
Another area where 1-(5-nitrofuran-2-yl)cyclopentylmethanamine has garnered attention is in material science. The compound's structural versatility allows it to serve as a building block for constructing advanced materials with tailored properties. For example, researchers have investigated its use in creating self-healing polymers and stimuli-responsive materials. These applications underscore the compound's potential beyond traditional pharmaceutical uses.
From an environmental perspective, the ecological impact of 1-(5-nitrofuran-2-yl)cyclopentylmethanamine has been a topic of interest. Studies have shown that it exhibits low toxicity towards non-target organisms, making it a safer alternative to some conventional chemicals used in agriculture and industry. This characteristic aligns with the growing demand for sustainable and eco-friendly solutions across various sectors.
In conclusion, 1-(5-nitrofuran-2-yl)cyclopentylmethanamine (CAS No: 2229171-02-0) stands out as a versatile and promising compound with applications spanning multiple disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations. As research continues to unfold, this compound is likely to contribute significantly to the development of new drugs, materials, and sustainable technologies.
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